Cas no 108871-83-6 (1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 108871-83-6
• MF: C₁₂H₁₇N₅O₃
• MW: 279.295081853867
• CID: 5802347
• Update Time: 2025-06-25

1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-8-morpholin-4-ylmethyl-3,7-dihydro-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,9-dihydro-1,3-dimethyl-8-(4-morpholinylmethyl)-
• 1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C12H17N5O3/c1-15-10-9(11(18)16(2)12(15)19)13-8(14-10)7-17-3-5-20-6-4-17/h3-7H2,1-2H3,(H,13,14)
• InChI Key： LCERBYPUIJYGQA-UHFFFAOYSA-N
• SMILES： N1C2=C(N(C)C(=O)N(C)C2=O)NC=1CN1CCOCC1

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• Boiling Point: 536.3±60.0 °C(Predicted)
• pka: 8.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 108871-83-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by its CAS number 108871-83-6, represents a fascinating scaffold with significant potential in the realms of chemical biology and medicinal chemistry. This heterocyclic derivative combines structural features from purine and morpholine moieties, creating a versatile platform for drug discovery and mechanistic investigations. Its unique chemical constitution has garnered attention due to its ability to modulate biological pathways through precise interactions with target enzymes and receptors.

Recent advancements in computational chemistry and high-throughput screening have positioned this compound as a promising candidate for further exploration. The dimethyl substituents at the 1 and 3 positions of the purine ring contribute to enhanced lipophilicity, facilitating cellular uptake and membrane permeability—a critical factor for pharmacological efficacy. Meanwhile, the morpholin-4-ylmethyl side chain introduces a polar moiety that can engage in hydrogen bonding or ionic interactions with biological targets, thereby enhancing binding affinity.

In the context of modern drug development, the scaffold of 1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been leveraged to design molecules targeting a variety of therapeutic areas. Notably, purine derivatives are well-known for their role in nucleic acid metabolism and signal transduction pathways. The incorporation of morpholine derivatives further expands their pharmacological profile by enabling interactions with protein kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in purine biosynthesis or metabolism. For instance, studies have suggested that analogs of this structure may interfere with the activity of xanthine oxidase or adenosine deaminase—enzymes critical for regulating cellular energy homeostasis. Such inhibition could have therapeutic implications in conditions where purine metabolism is dysregulated, such as gout or certain immunodeficiencies.

The tetrahydro prefix in the name indicates the presence of a saturated six-membered ring fused to the purine core. This conformational rigidity can be advantageous for optimizing binding interactions with macromolecular targets. Additionally, the dione functionality at the 2 and 6 positions introduces electrophilic centers that may participate in covalent bond formation or undergo chemical transformations to yield derivatives with tailored properties.

Recent experimental studies have highlighted the synthetic accessibility of this compound via multi-step organic transformations starting from commercially available precursors. The reaction pathways typically involve cyclization steps to establish the purine core followed by functionalization at the 8-position with the morpholinylmethyl group. Advances in catalytic methods have further streamlined these processes, enabling scalable production for both research and clinical applications.

The biological activity of 1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been systematically evaluated through both in vitro and in vivo assays. Initial screening campaigns revealed potent activity against several protein targets of interest. For example, derivatives bearing this scaffold have demonstrated inhibitory effects on cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Such findings align with broader efforts to develop small-molecule inhibitors that selectively modulate CDK activity for anticancer therapies.

Furthermore, structural modifications guided by computational modeling have yielded analogs with improved pharmacokinetic profiles. By optimizing solubility and metabolic stability while maintaining high affinity for biological targets, researchers aim to enhance drug-like properties—a critical step toward translating promising leads into viable therapeutics. The combination of morphpoline-derived hydrogen bonding motifs with lipophilic purine substituents provides a balanced interaction profile suitable for diverse biological systems.

The mechanistic understanding of how this compound interacts with biological targets has been advanced through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have elucidated key binding interactions at atomic resolution—information that is invaluable for designing next-generation derivatives with enhanced potency or selectivity. Additionally， computational docking simulations have complemented experimental efforts by predicting binding modes and identifying potential hotspots for structure-based optimization.

In conclusion,1,3-dimethyl-8-[(morpholin-4-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 108871-83-6) represents a structurally intriguing molecule with significant untapped potential in medicinal chemistry applications. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for developing novel therapeutics targeting critical disease pathways related to enzyme inhibition or signal transduction modulation.